Cas no 2228855-35-2 (3-{3-chloro-4-(trifluoromethoxy)phenylmethyl}azetidin-3-ol)

• Product Name: 3-{3-chloro-4-(trifluoromethoxy)phenylmethyl}azetidin-3-ol
• CAS No: 2228855-35-2
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 6399468
• PubChem ID: 165716695
• Update Time: 2025-08-03

3-{3-chloro-4-(trifluoromethoxy)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3-chloro-4-(trifluoromethoxy)phenylmethyl}azetidin-3-ol
• EN300-1945085
• 3-{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}azetidin-3-ol
• 2228855-35-2

• Inchi： 1S/C11H11ClF3NO2/c12-8-3-7(4-10(17)5-16-6-10)1-2-9(8)18-11(13,14)15/h1-3,16-17H,4-6H2
• InChI Key： SGPZRFNZAYACEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1(CNC1)O)OC(F)(F)F

Computed Properties

• Exact Mass: 281.0430408g/mol
• Monoisotopic Mass: 281.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{3-chloro-4-(trifluoromethoxy)phenylmethyl}azetidin-3-ol

3-{3-Chloro-4-(Trifluoromethoxy)Phenylmethyl}Azetidin-3-Ol: A Comprehensive Overview

The compound with CAS No 2228855-35-2, commonly referred to as 3-{3-chloro-4-(trifluoromethoxy)phenylmethyl}azetidin-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a azetidine ring with a substituted phenyl group, making it a valuable substrate for various chemical transformations and applications.

The azetidine ring, a four-membered cyclic ether, forms the core of this molecule, contributing to its stability and reactivity. The phenylmethyl group attached to the azetidine ring introduces additional complexity, with the chloro and trifluoromethoxy substituents further enhancing its electronic and steric properties. These features make the compound an ideal candidate for exploring novel synthetic pathways and for use in drug discovery programs.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of bioactive agents targeting specific biological pathways. Researchers have demonstrated that the trifluoromethoxy group can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This has led to increased interest in optimizing the compound's bioavailability for therapeutic applications.

In terms of synthesis, several methodologies have been reported to construct this complex molecule. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the phenylmethyl fragment with high precision. This method not only ensures high yields but also allows for fine-tuning of the substituents on the phenyl ring, enabling researchers to explore a wide range of structural variations.

The compound's unique structure also lends itself well to various post-synthetic modifications. For instance, selective oxidation or reduction of specific functional groups can lead to derivatives with enhanced biological activity or improved chemical stability. Such modifications are often guided by computational modeling techniques, which predict the most promising structural adjustments based on molecular docking studies and quantitative structure-activity relationships (QSAR).

From an environmental perspective, there is growing concern about the ecological impact of compounds containing trifluoromethoxy groups due to their potential persistence in natural systems. However, recent research has shown that under certain biodegradation conditions, these groups can be effectively metabolized by microbial communities, reducing their environmental footprint.

In conclusion, 3-{3-chloro-4-(trifluoromethoxy)phenylmethyl}azetidin-3-ol represents a fascinating example of how modern synthetic chemistry can yield molecules with intricate architectures and diverse functional properties. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.